Cas no 4599-92-2 (11H-indeno[2,1-a]phenanthren-11-one)

• Product Name: 11H-indeno[2,1-a]phenanthren-11-one
• CAS No: 4599-92-2
• MF: C₂₁H₁₂O
• MW: 280.319385528564
• CID: 1517180
• PubChem ID: 20729
• Update Time: 2025-04-21

11H-indeno[2,1-a]phenanthren-11-one Chemical and Physical Properties

Names and Identifiers

• 11H-indeno[2,1-a]phenanthren-11-one
• 11H-INDENO(2,1-A)PHENANTHREN-11-ONE
• indeno[2,1-a]phenanthren-11-one
• DTXSID20196676
• 4599-92-2

• Inchi： 1S/C21H12O/c22-21-19-8-4-3-7-15(19)18-12-11-16-14-6-2-1-5-13(14)9-10-17(16)20(18)21/h1-12H
• InChI Key： WNGJVBQGZZVCHG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC3C4C=CC=CC=4C=CC=3C=21

Computed Properties

• Exact Mass: 280.08886
• Monoisotopic Mass: 280.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.6

Experimental Properties

• Density: 1.315
• Boiling Point: 520.9°C at 760 mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.782
• PSA: 17.07